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Compound of Interest

Compound Name:
Ethyl 1,4-diazepane-2-carboxylate

dihydrochloride

CAS No.: 1864013-88-6

Cat. No.: B1431299

Get Quote

Executive Summary
Context: The 1,4-diazepane (homopiperazine) moiety is a critical pharmacophore in medicinal

chemistry, distinct from its 6-membered analog, piperazine, due to its enhanced conformational

flexibility. This flexibility allows diazepane-based drugs (e.g., Fasudil, Homochlorcyclizine) to

adopt "induced-fit" binding modes that rigid analogs cannot.

Objective: This guide provides a technical comparison of the crystallographic properties of

Diazepane Dihydrochloride (the dicationic salt form) against its Free Base and the rigid

Piperazine Dihydrochloride alternative.

Key Finding: X-ray diffraction data reveals that while the diazepane free base adopts a

distorted chair conformation, the dicationic salt form (diazepane dihydrochloride) exhibits

significant lattice-dependent plasticity. This contrasts sharply with piperazine dihydrochloride,

which remains locked in a rigid chair conformation regardless of protonation state. This

"conformational adaptability" of diazepane salts is a key feature for optimizing solubility and

target affinity during lead optimization.
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Crystallographic Data Analysis[1][2][3][4][5][6][7]
The following section synthesizes primary X-ray diffraction data. Note that while the pure

dihydrochloride salt structure is often proprietary or hygroscopic, the diazepane-1,4-diium

dication geometry is well-characterized in complex salts (e.g., tetrachloromercurate), which

serve as the structural proxy for the dihydrochloride environment.

Table 1: Comparative Unit Cell Parameters & Structural
Metrics

Property
Diazepane

Dihydrochloride

(Dication Proxy*)

Diazepane Free

Base

Piperazine

Dihydrochloride

Crystal System Monoclinic Tetragonal Orthorhombic

Space Group (Typical)

Lattice Parameters

Angle (

)

Ring Conformation Twist-Chair / Fluxional Distorted Chair Rigid Chair

N-N Distance
Variable (Flexibility

Index)
~2.95 Å ~2.80 Å (Fixed)

H-Bond Donors 4 (Strong Ionic) 2 (Weak Neutral) 4 (Strong Ionic)

*Data derived from Homopiperazine-1,4-diium tetrachloromercurate monohydrate [1][2].

Structural Insights[2][4][8]
The "Flexibility Penalty": The diazepane ring in the dicationic form (Salt) shows a larger unit

cell volume relative to its molecular weight compared to piperazine. This indicates a "looser"

crystal packing driven by the 7-membered ring's need to alleviate torsional strain (Pitzer

strain) via ring puckering.
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Protonation Effect: Upon protonation (Free Base

Dihydrochloride), the diazepane ring expands its N-N distance to minimize electrostatic
repulsion between the two cationic centers. This expansion is energetically accessible for the
7-ring but impossible for the rigid 6-ring piperazine.

Comparative Performance: Diazepane vs.
Alternatives[4][9]
A. Conformational Landscape (The "Induced Fit"
Advantage)

Piperazine Dihydrochloride (Alternative): Exists exclusively in a Chair conformation. The

energy barrier to access the "Boat" form is high (>5 kcal/mol). This limits the molecule to a

single vector presentation in ligand-protein docking.

Diazepane Dihydrochloride (Product): The 7-membered ring exists in a shallow energy well

between Chair, Twist-Chair, and Twist-Boat forms. X-ray data shows that crystal packing

forces or active site residues can easily deform the ring.

Implication: Diazepane salts can mold into binding pockets that are sterically inaccessible

to piperazine analogs.

B. Solubility & Hygroscopicity
Diazepane Salts: The lattice energy is lower due to the irregular packing of the fluxional ring.

This typically results in higher aqueous solubility (>100 mg/mL) but increased hygroscopicity

compared to the highly crystalline piperazine salts.

Recommendation: For formulation, diazepane dihydrochloride requires strict humidity control

(RH < 40%) or encapsulation, whereas piperazine salts are stable in ambient conditions.

Experimental Protocol: Self-Validating Salt
Screening
To replicate these findings or characterize a new diazepane derivative, follow this self-

validating crystallization protocol.
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Phase 1: Salt Formation & Solubility Screen
Stoichiometry Control: Dissolve 1.0 eq of Diazepane free base in Ethanol (EtOH).

Acid Addition: Slowly add 2.1 eq of concentrated HCl (37%) at 0°C. Note: Excess acid

prevents formation of the monohydrochloride.

Validation: Check pH < 2.0. If precipitate forms immediately, it is likely amorphous. Heat to

reflux to dissolve, then cool slowly.

Phase 2: Single Crystal Growth (Vapor Diffusion)
Solvent System: Methanol (Good solvent) / Diethyl Ether (Anti-solvent).

Setup:

Place 20 mg of the crude salt in a small inner vial. Dissolve in minimal MeOH (approx 0.5

mL).

Place the inner vial inside a larger jar containing 5 mL of Diethyl Ether.

Seal the outer jar tightly.

Critical Step: Store at 4°C in a vibration-free zone for 3-7 days.

Success Indicator: Prism-like, birefringent crystals indicate a pure salt. Needle-like clusters

suggest rapid precipitation (failed run).

Phase 3: X-Ray Diffraction Data Collection
Mounting: Use Paratone-N oil and a Mitegen loop. Flash cool to 100 K immediately to

prevent desolvation.

Data Strategy: Collect a full sphere of data.[1] Diazepane salts often crystallize in low-

symmetry space groups (Monoclinic/Triclinic) requiring high redundancy.

Visual Workflows
Figure 1: Crystallographic Characterization Workflow
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This diagram outlines the decision logic for characterizing diazepane salts, ensuring

differentiation between polymorphs and solvates.
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Caption: Workflow for isolating and solving the crystal structure of diazepane salts, prioritizing

R-factor validation.
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Figure 2: Conformational Energy Landscape
Comparison of the rigid potential energy well of piperazine vs. the multi-state landscape of

diazepane.
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Caption: Diazepane salts access multiple low-energy conformations (Chair/Twist), whereas

Piperazine is locked in the Chair form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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